Cas no 131965-53-2 ((2S)-2-(4-phenoxyphenyl)oxirane)

• Product Name: (2S)-2-(4-phenoxyphenyl)oxirane
• CAS No: 131965-53-2
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• CID: 6239459
• PubChem ID: 54121533
• Update Time: 2025-06-10

(2S)-2-(4-phenoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-phenoxyphenyl)oxirane
• 131965-53-2
• EN300-1863876
• SCHEMBL8828036

• Inchi： 1S/C14H12O2/c1-2-4-12(5-3-1)16-13-8-6-11(7-9-13)14-10-15-14/h1-9,14H,10H2/t14-/m1/s1
• InChI Key： NOARSFGGODBKQW-CQSZACIVSA-N
• SMILES： O1C[C@@H]1C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.083729621g/mol
• Monoisotopic Mass: 212.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(4-phenoxyphenyl)oxirane

Introduction to (2S)-2-(4-phenoxyphenyl)oxirane and Its Significance in Modern Chemical Biology

CAS No. 131965-53-2 corresponds to the chiral epoxide compound (2S)-2-(4-phenoxyphenyl)oxirane, a molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its stereogenic center and aromatic substituents, serves as a versatile scaffold in the development of innovative pharmaceutical agents and research tools.

The< strong> (2S)-configuration of the epoxide ring imparts a high degree of specificity to this molecule, making it an attractive candidate for designing selective modulators of biological pathways. Recent studies have highlighted the potential of such chiral epoxides in targeting enzymes that play crucial roles in diseases ranging from cancer to neurological disorders. The< strong> 4-phenoxyphenyl moiety further enhances the compound's interactability with biological targets, providing a basis for structure-activity relationship (SAR) studies.

In the realm of drug discovery, (2S)-2-(4-phenoxyphenyl)oxirane has been explored as a precursor for generating libraries of derivatives with tailored biological activities. The oxirane ring, known for its reactivity and ability to undergo ring-opening reactions, allows for the facile introduction of various functional groups. This characteristic has been leveraged in high-throughput screening campaigns to identify novel compounds with therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of enantiomerically pure forms of this compound, which is critical for evaluating its pharmacological effects without interference from racemic impurities. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, ensuring that the biological assays yield reliable and interpretable results.

The< strong>CAS No. 131965-53-2 identifier is essential for researchers seeking precise information about this compound's properties and applications. Databases and literature references often use this number to ensure unambiguous identification, facilitating collaboration and knowledge sharing across academic and industrial settings. The systematic naming convention adheres to international standards, promoting consistency in scientific communication.

Beyond its pharmaceutical applications, (2S)-2-(4-phenoxyphenyl)oxirane has found utility in chemical biology research as a tool for studying enzyme mechanisms. Its ability to act as a transition-state mimic or substrate analogue has provided insights into the catalytic processes of various enzymes. For instance, studies have demonstrated its interaction with cytochrome P450 enzymes, which are involved in drug metabolism and detoxification pathways.

The< strong>4-phenoxyphenyl group in this molecule contributes to its hydrophobicity, influencing its solubility and partitioning behavior in biological systems. This property is particularly relevant when designing prodrugs or formulations aimed at targeted delivery. Researchers have exploited these characteristics to develop novel drug delivery systems that enhance bioavailability and reduce side effects.

In conclusion, (2S)-2-(4-phenoxyphenyl)oxirane, identified by CAS No. 131965-53-2, represents a significant advancement in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for developing new therapeutic agents and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, its importance in modern medicine is likely to grow further.